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Compound of Interest

Compound Name: Thiophene-2-ethylamine

Cat. No.: B7724666 Get Quote

An In-depth Technical Guide on the Solubility and Stability of Thiophene-2-ethylamine

Introduction
Thiophene-2-ethylamine, with the CAS number 30433-91-1, is an aromatic amine that serves

as a crucial building block in the synthesis of various pharmaceutical and agrochemical

compounds.[1] Its chemical structure, consisting of a thiophene ring attached to an ethylamine

group, imparts unique chemical properties that are of significant interest in drug discovery and

development.[1][2] This guide provides a comprehensive overview of the solubility and stability

of Thiophene-2-ethylamine, offering valuable data for researchers, scientists, and drug

development professionals.

Physicochemical Properties
A summary of the key physicochemical properties of Thiophene-2-ethylamine is presented in

Table 1. These properties are fundamental to understanding its behavior in various

experimental and physiological conditions.

Table 1: Physicochemical Properties of Thiophene-2-ethylamine
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Property Value Reference(s)

Molecular Formula C6H9NS [1][3]

Molecular Weight 127.21 g/mol [1][4]

Appearance Colorless to pale yellow liquid [1][5]

Boiling Point 200-201 °C at 750 mmHg [3][4][5]

Density 1.087 g/mL at 25 °C [3][4][5]

Refractive Index n20/D 1.551 [3][4][5]

pKa 9.47 ± 0.10 (Predicted) [1][6]

Flash Point 88 °C (190.4 °F) - closed cup [4]

Storage Conditions

Refrigerator (+4°C), Keep in

dark place, Sealed in dry, Air

Sensitive

[1][5][6]

Solubility Profile
The solubility of a compound is a critical determinant of its absorption and distribution in

biological systems.[7] Thiophene-2-ethylamine exhibits varying degrees of solubility in

different solvents.

Qualitative Solubility

Thiophene-2-ethylamine is described as having moderate solubility in water.[1] It is also

soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and Methanol.[3][6] The parent

compound, thiophene, is insoluble in water but soluble in most organic solvents like alcohol

and ether.[8]

Quantitative Solubility Data

Specific quantitative solubility data for Thiophene-2-ethylamine is not readily available in the

provided search results. To obtain precise solubility values, experimental determination is

necessary.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://wap.guidechem.com/encyclopedia/thiophene-2-ethylamine-dic22076.html
https://www.chembk.com/en/chem/2-Thiopheneethylamine
https://wap.guidechem.com/encyclopedia/thiophene-2-ethylamine-dic22076.html
https://www.sigmaaldrich.com/US/en/product/aldrich/423270
https://wap.guidechem.com/encyclopedia/thiophene-2-ethylamine-dic22076.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4853460.htm
https://www.chembk.com/en/chem/2-Thiopheneethylamine
https://www.sigmaaldrich.com/US/en/product/aldrich/423270
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4853460.htm
https://www.chembk.com/en/chem/2-Thiopheneethylamine
https://www.sigmaaldrich.com/US/en/product/aldrich/423270
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4853460.htm
https://www.chembk.com/en/chem/2-Thiopheneethylamine
https://www.sigmaaldrich.com/US/en/product/aldrich/423270
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4853460.htm
https://wap.guidechem.com/encyclopedia/thiophene-2-ethylamine-dic22076.html
https://www.chembk.com/en/chem/Thiophene-2-ethylamine%20HCL%20SALT
https://www.sigmaaldrich.com/US/en/product/aldrich/423270
https://wap.guidechem.com/encyclopedia/thiophene-2-ethylamine-dic22076.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4853460.htm
https://www.chembk.com/en/chem/Thiophene-2-ethylamine%20HCL%20SALT
https://scispace.com/pdf/experimental-and-computational-methods-pertaining-to-drug-3paps2vp3m.pdf
https://www.benchchem.com/product/b7724666?utm_src=pdf-body
https://www.benchchem.com/product/b7724666?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/thiophene-2-ethylamine-dic22076.html
https://www.chembk.com/en/chem/2-Thiopheneethylamine
https://www.chembk.com/en/chem/Thiophene-2-ethylamine%20HCL%20SALT
https://manavchem.com/pdf/THIOPHENE-2-ETHYLAMINE.pdf
https://www.benchchem.com/product/b7724666?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7724666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stability Profile
Understanding the stability of Thiophene-2-ethylamine is essential for its handling, storage,

and formulation development.[9][10] The compound is generally stable under normal conditions

but can be sensitive to air and may degrade under specific stress conditions.[1][6]

General Stability

Thiophene-2-ethylamine is stated to be stable under recommended storage conditions, which

include refrigeration, protection from light, and storage in a dry, sealed container.[1][11] It is

also noted to be air-sensitive.[5][6]

Forced Degradation Studies

Forced degradation studies are crucial for identifying potential degradation products and

pathways.[12][13] While specific forced degradation data for Thiophene-2-ethylamine is not

available, general knowledge of thiophene and amine chemistry allows for the prediction of

potential stability issues.

pH Stability: In strongly acidic conditions (pH < 2), the ethylamine group would be

protonated. While the thiophene ring itself is relatively stable in mildly acidic conditions,

strong acids can lead to reactions.[14][15] Under basic conditions (pH > 10), the amine

group would be deprotonated, and the compound may be more reactive.[14][15]

Oxidative Stability: Amines and sulfides are susceptible to oxidation.[12] Thiophene-2-
ethylamine could be oxidized by agents like hydrogen peroxide, potentially leading to the

formation of N-oxides, hydroxylamines, sulfoxides, or sulfones.[12][14]

Thermal Stability: At elevated temperatures, thermal decomposition may occur.[14] The

search results indicate a high boiling point, suggesting reasonable thermal stability at lower

temperatures.

Photostability: Exposure to light can be a degradation factor for many organic compounds.

[10] Storing Thiophene-2-ethylamine in a dark place is recommended.[5][6]

Potential Degradation Products
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Hazardous decomposition products can include nitrogen oxides (NOx), carbon monoxide (CO),

carbon dioxide (CO2), and sulfur oxides.[16]

Experimental Methodologies
Detailed experimental protocols are necessary to quantitatively assess the solubility and

stability of Thiophene-2-ethylamine.

Solubility Determination
Two common methods for determining solubility are the thermodynamic (e.g., shake-flask) and

kinetic methods.[7][17]

Thermodynamic Solubility (Shake-Flask Method)

This method is considered the gold standard for determining equilibrium solubility.[7]

Protocol:

Preparation: Prepare solutions of different pH values (e.g., 1.2, 4.5, 6.8) to mimic

physiological conditions.[18]

Addition of Compound: Add an excess amount of Thiophene-2-ethylamine to a known

volume of the prepared buffer in a sealed container.

Equilibration: Agitate the mixture at a constant temperature (e.g., 37 ± 1 °C) for a sufficient

period (e.g., 24-48 hours) to ensure equilibrium is reached.[18] Preliminary tests can help

determine the necessary equilibration time.[18]

Phase Separation: Separate the undissolved solid from the solution by centrifugation or

filtration. Care must be taken to avoid adsorption of the solute onto the filter material.[7]

Quantification: Analyze the concentration of Thiophene-2-ethylamine in the clear

supernatant using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.

Data Analysis: The measured concentration represents the thermodynamic solubility at that

specific pH and temperature.
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Kinetic Solubility

This high-throughput method is often used in early drug discovery.[17]

Protocol:

Stock Solution: Prepare a concentrated stock solution of Thiophene-2-ethylamine in a

strong organic solvent like DMSO.[17]

Serial Dilution: Add the stock solution to an aqueous buffer in a multi-well plate.

Precipitation Detection: Monitor the solution for the formation of a precipitate as the

compound is added. This can be detected by turbidimetry (light scattering).[7]

Data Analysis: The concentration at which precipitation is first observed is defined as the

kinetic solubility.[17]

Stability Assessment (Forced Degradation)
Forced degradation studies expose the drug substance to stress conditions to accelerate

degradation.[10][12]

Protocol:

Sample Preparation: Prepare solutions of Thiophene-2-ethylamine in various media,

including acidic (e.g., 0.1 N HCl), basic (e.g., 0.1 N NaOH), and neutral (water or buffer)

conditions. Also, prepare samples for oxidative, thermal, and photolytic stress.

Stress Conditions:

Acid/Base Hydrolysis: Store the acidic and basic solutions at a controlled temperature

(e.g., 60°C) for a defined period.

Oxidation: Treat a solution of the compound with an oxidizing agent (e.g., 3% H2O2) at

room temperature.

Thermal Stress: Expose a solid sample or a solution to elevated temperatures (e.g.,

70°C).
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Photostability: Expose a solution to a light source according to ICH Q1B guidelines.

Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

Analysis: Analyze the stressed samples using a stability-indicating analytical method,

typically HPLC. This method should be able to separate the parent compound from its

degradation products. Mass spectrometry (MS) can be coupled with HPLC to identify the

degradation products.[19]

Data Evaluation: Quantify the amount of remaining Thiophene-2-ethylamine and the

formation of degradation products over time. This helps to establish degradation pathways

and kinetics.
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Figure 1: General Experimental Workflow for Physicochemical Profiling
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Caption: Figure 1: General Experimental Workflow for Physicochemical Profiling.
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Figure 2: Logical Flow of Forced Degradation Studies
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Caption: Figure 2: Logical Flow of Forced Degradation Studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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